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Compound of Interest

Compound Name: Tetraphenyltin

Cat. No.: B1683108 Get Quote

An In-depth Technical Guide

This document provides comprehensive health and safety information for Tetraphenyltin (CAS

No. 595-90-4), a compound utilized in various research and industrial applications, including

organic synthesis and as a polymer stabilizer.[1] Given its toxicological profile, a thorough

understanding of its properties and associated hazards is crucial for safe handling in a

laboratory setting. This guide is intended for researchers, scientists, and drug development

professionals who may work with this substance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tetraphenyltin is presented in Table

1. This data is essential for understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of Tetraphenyltin
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Property Value Reference(s)

Molecular Formula C₂₄H₂₀Sn [2][3][4]

Molecular Weight 427.13 g/mol [1][3][4]

Appearance
White to off-white crystalline

solid/powder
[1][2][4]

Melting Point 224 - 227 °C [3][4][5]

Boiling Point > 420 °C [3][5][6]

Flash Point 111 °C (closed cup) [3][5]

Density 1.49 g/cm³ [4][7]

Vapor Density 14.7 (vs air) [4][5][8]

Water Solubility Insoluble [4][7][9]

Solubility in Other Solvents
Soluble in hot benzene,

toluene, and xylene.
[4][8]

Stability
Stable under normal

conditions. Light sensitive.
[4][8][9]

Toxicological Information and Hazard Classification
Tetraphenyltin is classified as a hazardous substance with significant acute toxicity. It is

harmful if swallowed, inhaled, or in contact with skin.[9] It is also recognized as a neurotoxin.[2]

[7]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The GHS classification for

Tetraphenyltin is summarized below.

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[2][3]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[2][3]
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Acute Toxicity, Inhalation (Category 2 or 3): Fatal or toxic if inhaled.[2]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[3][7]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic

life with long lasting effects.[3][7]

The following pictograms are associated with Tetraphenyltin:

Skull and Crossbones (GHS06): Indicates acute toxicity (fatal or toxic).[3][7]

Environment (GHS09): Indicates hazards to the aquatic environment.[3][7]

The signal word for Tetraphenyltin is "Danger".[2][3][7]

Exposure Limits
Occupational exposure limits have been established to minimize the risk of adverse health

effects. These limits, presented in Table 2, should be strictly adhered to in any workplace

handling this compound.

Table 2: Occupational Exposure Limits for Tetraphenyltin (as Sn)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphenyltin
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://en.wikipedia.org/wiki/Tetraphenyltin
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://en.wikipedia.org/wiki/Tetraphenyltin
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://en.wikipedia.org/wiki/Tetraphenyltin
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://en.wikipedia.org/wiki/Tetraphenyltin
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphenyltin
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://en.wikipedia.org/wiki/Tetraphenyltin
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Limit Type Value Reference(s)

OSHA
PEL (Permissible

Exposure Limit)
0.1 mg/m³ [2][10][11]

ACGIH

TLV-TWA (Threshold

Limit Value - Time-

Weighted Average)

0.1 mg/m³ [2][10][11]

ACGIH

TLV-STEL (Threshold

Limit Value - Short-

Term Exposure Limit)

0.2 mg/m³ [2][10][12]

NIOSH
REL (Recommended

Exposure Limit) - TWA
0.1 mg/m³ [11]

NIOSH

IDLH (Immediately

Dangerous to Life or

Health)

25 mg/m³ [2][12]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is mandatory when working with Tetraphenyltin. The

following sections detail essential procedures for handling, personal protection, and emergency

response.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work with Tetraphenyltin should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[3][9]

Eye Protection: Chemical safety goggles or a face shield that complies with OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166 should be

worn.[9]
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Skin Protection: Appropriate protective gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing are necessary to prevent skin contact.[3][9]

Respiratory Protection: If exposure limits are likely to be exceeded, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.[9] A respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European

Standard EN 149 must be followed.[9][13]

First Aid Measures
In the event of exposure, immediate action is critical. The following first aid procedures should

be followed:

Inhalation: Move the individual to fresh air immediately.[3][9] If breathing is difficult or has

stopped, provide artificial respiration.[3] Seek immediate medical attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing and shoes.[9] Seek immediate medical attention.[9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[9] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[14] Rinse the mouth with water.[3] Never give anything

by mouth to an unconscious person.[3] Seek immediate medical attention.[9]

Fire Fighting Measures
Tetraphenyltin is combustible.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][9]

Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon

dioxide, and tin oxides.[7][9]

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.abmole.com/literature/tetraphenylporphyrin-msds.html
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Tetraphenyltin.htm
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetraphenyltin
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows and Relationships
To further clarify safety procedures, the following diagrams illustrate key workflows and logical

relationships for handling Tetraphenyltin.

Preparation Handling Cleanup & Disposal

Assess Hazards &
Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh & Transfer
in Fume Hood Perform Experiment Decontaminate Surfaces Dispose of Waste in

Designated Container Remove PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetraphenyltin in a laboratory setting.
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Immediate Response

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Remove from Source
of Exposure

Administer First Aid
(as per Section 3.2)

Notify Supervisor/Safety Officer

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Emergency response workflow for an exposure event involving Tetraphenyltin.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][15]

Keep away from strong oxidizing agents and strong acids.[4][9] Protect from light.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1683108?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/tetraphenyltin-dic5481.html
https://sds.strem.com/sd93-5052_US.pdf
https://www.lookchem.com/casno595-90-4.html
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/tetraphenyltin-dic5481.html
https://www.fishersci.com/store/msds?partNumber=AAA19132&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Waste material should be disposed of in accordance with all applicable federal,

state, and local environmental regulations.[9] Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste.[9]

This guide provides a comprehensive overview of the health and safety information for

Tetraphenyltin. It is imperative that all personnel handling this substance are thoroughly

familiar with this information and adhere to all recommended safety procedures to ensure a

safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tetraphenyltin: A Comprehensive Health and Safety
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683108#health-and-safety-information-for-
tetraphenyltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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